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Compound of Interest

Compound Name: Dibutyl phosphate

Cat. No.: B7800259

An In-Depth Technical Guide to Dibutyl Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyl phosphate (DBP), a
versatile organophosphate compound. It covers its fundamental chemical and physical
properties, detailed synthesis and analytical protocols, and its wide-ranging applications in
industrial and research settings.

Core Properties and Molecular Structure

Dibutyl phosphate, registered under CAS number 107-66-4, is an organic compound with the
molecular formula CsH1904P.[1][2] It is also known by several synonyms, including dibutyl
hydrogen phosphate and di-n-butyl phosphate.[2][3] Structurally, it is a dialkyl phosphate, which
is a moderately strong acid formed from the partial esterification of phosphoric acid.[4]

Molecular Structure: The structure consists of a central phosphorus atom double-bonded to
one oxygen atom, single-bonded to two butoxy groups (-O-CH2(CHz2)2CHs), and a hydroxyl
group (-OH).

Physical and Chemical Properties Dibutyl phosphate is a pale-amber to brown, odorless
liquid. It is combustible but not flammable, with a flash point of 188°C and an auto-ignition
temperature of 420°C. It reacts vigorously and exothermically with bases and is incompatible
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with strong oxidizing agents and alkali metals. Upon reaction with many metals, it can liberate
flammable hydrogen gas.

Table 1: Key Properties of Dibutyl Phosphate

Property Value Reference(s)
CAS Number 107-66-4

Molecular Formula CsH1904P

Molecular Weight 210.21 g/mol

Appearance Pale-amber, odorless liquid

Density 1.06 g/cm3

Melting Point -13°C

Boiling Point Decomposes at 100-138 °C

- Moderately soluble (18 g/L at
Water Solubility

20°C)
Vapor Pressure ~1 mmHg at 20°C
Acidity (pKa) 0.88 (estimated)

Experimental Protocols
Synthesis of Dibutyl Phosphate from Phosphorous Acid

A common method for synthesizing dibutyl phosphate involves the reaction of phosphorous
acid with n-butanol. The following protocol is based on optimized reaction conditions to achieve
a high yield.

Objective: To synthesize dibutyl phosphate with a high yield.
Materials:

e Phosphorous acid (HzPO3)
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n-butanol (CaHsOH)

Reaction vessel with heating and stirring capabilities

Separation funnel

Distillation apparatus

Procedure:

Reactant Charging: Charge the reaction vessel with n-butanol and phosphorous acid. The
optimal molar ratio is 3.6 moles of n-butanol to 1 mole of phosphorous acid.

e Reaction: Heat the mixture to a temperature range of 125-135°C. Maintain vigorous stirring.

o Reaction Time: Allow the reaction to proceed for 3 hours under these conditions. This
duration has been identified as optimal when no catalyst is used.

o Product Isolation: After the reaction is complete, cool the mixture. The product, dibutyl
phosphate, can be separated from unreacted starting materials and byproducts.

 Purification: Further purification can be achieved through techniques such as distillation or
extraction to obtain dibutyl phosphate with a yield of approximately 68%.

Analytical Quantification by Gas Chromatography
(NIOSH Method 5017)

This protocol outlines the determination of airborne dibutyl phosphate concentration using
gas chromatography with a phosphorus flame photometric detector (FPD), as detailed in
NIOSH Method 5017.

Objective: To quantify the concentration of dibutyl phosphate in an air sample.
Materials:
e Personal sampling pump

e 1.0-um PTFE filter
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e Gas chromatograph with a phosphorus FPD

e Glass column (1.2 m x 6-mm OD; 3% OV-101 on 100/120 mesh Chromosorb WHP)
o Acetonitrile (CHsCN)

o N,O-bis(trimethylsilytrifluoroacetamide (BSTFA) for derivatization

e Dibutyl phosphate standard

o Tributyl phosphate (internal standard)

Procedure:

o Sample Collection: Calibrate a personal sampling pump to a flow rate between 1 and 3
L/min. Collect an air sample of 50 to 250 liters by drawing air through the PTFE filter.

e Sample Preparation:
o Carefully transfer the filter to a glass jar.

o Pipet 5.0 mL of an eluent (acetonitrile with an internal standard like tributyl phosphate) into
the jar.

o Cap the jar and agitate occasionally for 30 minutes.
 Derivatization:
o Transfer 1.0 mL of the sample extract to a vial.
o Add 100 pL of BSTFA to form the dibutyl trimethylsilyl phosphate derivative.
o Shake the vial and let it stand for 30 minutes.
e GC Analysis:
o Set the GC conditions: Injector at 220°C, Detector at 210°C, Column at 155°C.

o Inject a 1 pL aliquot of the derivatized sample into the GC.
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o Calibration and Quantification:

o Prepare a calibration curve using at least six working standards of dibutyl phosphate (0.1
to 2 mg per sample).

o Measure the peak area ratio of the DBP derivative to the internal standard.

o Determine the mass of DBP in the sample from the calibration graph and calculate the
concentration in the air volume sampled.

Visualization of Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis of dibutyl phosphate
from butanol and a phosphorus source, followed by a purification sequence.
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Caption: A generalized workflow for the synthesis and purification of dibutyl phosphate.
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Industrial and Research Applications

Dibutyl phosphate's unique chemical properties make it a valuable component in a variety of
applications.

o Catalysis and Polymerization: It serves as an effective catalyst for cross-linking in the paint
industry and is used as an organocatalyst for synthesizing polyesters via ring-opening
polymerization.

» Metal Extraction: DBP is widely utilized as a solvent extractant for separating and purifying
rare earth elements and actinides, such as uranium and thorium, from ores and nuclear fuel
solutions.

o Flame Retardants and Plasticizers: It is incorporated into plastics, textiles, and coatings as a
flame-retardant additive to enhance fire resistance. It also functions as a plasticizer,
improving the flexibility of polymers.

o Lubricants and Additives: In industrial lubricants, DBP acts as an anti-wear agent and flame
retardant, improving the performance and longevity of machinery in high-stress
environments.

o Other Applications: It is also used as an antifoam agent in ore separation, an antistatic agent
in the textile industry, and an intermediate in the synthesis of other organic chemicals.

Conclusion

Dibutyl phosphate is a significant chemical compound with well-defined properties and a
broad spectrum of uses. Its roles as a catalyst, extractant, and performance-enhancing additive
underscore its importance in fields ranging from materials science to nuclear chemistry. The
established protocols for its synthesis and analysis enable precise control and quantification,
facilitating its continued application and innovation in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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